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Compound of Interest

Compound Name: 7-Ethoxy-4,7-dioxoheptanoic acid

Cat. No.: B074314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 7-Ethoxy-4,7-dioxoheptanoic acid, a

specialized chemical intermediate. Due to the limited availability of published experimental

data, this document focuses on its potential applications based on established chemical

principles, offers a comparison with structurally related compounds, and provides detailed

theoretical experimental protocols.

Introduction to 7-Ethoxy-4,7-dioxoheptanoic Acid
7-Ethoxy-4,7-dioxoheptanoic acid, also known as 4-Oxoheptanedioic Acid Monoethyl Ester,

is a bifunctional organic compound with the CAS Number 1506-55-4.[1][2][3] Its structure

incorporates both a carboxylic acid and an ethyl ester, separated by a keto-functionalized

carbon chain. This arrangement makes it a valuable building block in organic synthesis,

particularly for the construction of complex molecules and heterocyclic systems.[4] While it is

commercially available from various suppliers, it is often listed as a rare or unique chemical for

early discovery research, and extensive analytical data is not always provided.[2]

Physicochemical Properties
A summary of the key physicochemical properties of 7-Ethoxy-4,7-dioxoheptanoic acid and

its common alternatives, 4-Oxoheptanedioic acid and Diethyl 4-oxoheptanedioate, is presented

below.
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Property
7-Ethoxy-4,7-
dioxoheptanoic
acid

4-Oxoheptanedioic
acid

Diethyl 4-
oxoheptanedioate

CAS Number
1506-55-4[1][2][3][5]

[6]
502-50-1 6317-49-3[7][8][9][10]

Molecular Formula C₉H₁₄O₅[1] C₇H₁₀O₅ C₁₁H₁₈O₅[7][8][9]

Molecular Weight 202.20 g/mol [1] 174.15 g/mol 230.26 g/mol [7][9]

Synonyms

4-Oxoheptanedioic

Acid Monoethyl

Ester[1][5][6]

4-Oxopimelic acid, 4-

Ketopimelic acid

Diethyl 4-oxopimelate,

Diethyl γ-

ketopimelate[7][8][9]

[10]

Potential Applications in Heterocyclic Synthesis
The 1,4-dicarbonyl motif within 7-Ethoxy-4,7-dioxoheptanoic acid makes it a prime candidate

for the Paal-Knorr synthesis, a classical method for constructing five-membered heterocycles

such as furans and pyrroles.[4][11][12] These heterocyclic cores are prevalent in a vast array of

pharmaceuticals and functional materials.

The following diagram illustrates the acid-catalyzed intramolecular cyclization and dehydration

of a 1,4-dicarbonyl compound, such as 7-Ethoxy-4,7-dioxoheptanoic acid, to form a furan

ring.

1,4-Dicarbonyl Compound Enol Formation Intramolecular Cyclization Dehydration

R1-C(=O)-CH2-CH2-C(=O)-R2 R1-C(OH)=CH-CH2-C(=O)-R2
+ H⁺

Cyclic Hemiacetal
Nucleophilic Attack

Furan Derivative
- H₂O

Click to download full resolution via product page

Paal-Knorr furan synthesis pathway.
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Similarly, in the presence of a primary amine or ammonia, 7-Ethoxy-4,7-dioxoheptanoic acid
can be expected to yield a pyrrole derivative.

1,4-Dicarbonyl Compound + Amine Imine/Enamine Formation Intramolecular Cyclization Dehydration

R1-C(=O)-CH2-CH2-C(=O)-R2 + R3-NH2 Intermediate Cyclic Amino Alcohol
Nucleophilic Attack

Pyrrole Derivative
- H₂O

Click to download full resolution via product page

Paal-Knorr pyrrole synthesis pathway.

Experimental Protocols (Theoretical)
The following are detailed, theoretical protocols for the synthesis of furan and pyrrole

derivatives from 7-Ethoxy-4,7-dioxoheptanoic acid. These are based on standard Paal-Knorr

reaction conditions and have not been experimentally validated with this specific substrate due

to a lack of published data.

Objective: To synthesize a furan derivative via acid-catalyzed cyclization.

Reactants:

7-Ethoxy-4,7-dioxoheptanoic acid

p-Toluenesulfonic acid (catalyst)

Toluene (solvent)

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

7-Ethoxy-4,7-dioxoheptanoic acid (1 equivalent).

Add toluene to dissolve the starting material.

Add a catalytic amount of p-toluenesulfonic acid (0.1 equivalents).
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Heat the mixture to reflux and collect the water generated in the Dean-Stark trap.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Wash the organic layer with a saturated sodium bicarbonate solution, followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel.

Objective: To synthesize a pyrrole derivative via condensation with a primary amine.

Reactants:

7-Ethoxy-4,7-dioxoheptanoic acid

A primary amine (e.g., aniline)

Ethanol (solvent)

Acetic acid (catalyst)

Procedure:

In a round-bottom flask, dissolve 7-Ethoxy-4,7-dioxoheptanoic acid (1 equivalent) in

ethanol.

Add the primary amine (1.1 equivalents) and a catalytic amount of glacial acetic acid.

Heat the mixture to reflux and monitor the reaction by TLC.

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure.
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Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with

water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

Purify the resulting crude product by column chromatography.

Experimental Workflow Diagram
The logical flow for a typical synthetic and purification process is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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